Cas no 175467-62-6 (2-Azetidinethione,1-phenyl-)

2-Azetidinethione,1-phenyl- structure
2-Azetidinethione,1-phenyl- structure
Product Name:2-Azetidinethione,1-phenyl-
CAS No:175467-62-6
MF:C9H9NS
MW:163.239460706711
CID:112072
PubChem ID:15246501
Update Time:2025-04-18

2-Azetidinethione,1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Azetidinethione,1-phenyl-
    • 1-Phenylazetidine-2-thione
    • 175467-62-6
    • 2-Azetidinethione, 1-phenyl-
    • Inchi: 1S/C9H9NS/c11-9-6-7-10(9)8-4-2-1-3-5-8/h1-5H,6-7H2
    • InChI Key: LWOIBJHHEWGOBP-UHFFFAOYSA-N
    • SMILES: S=C1CCN1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 163.04567
  • Monoisotopic Mass: 163.04557046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 35.3Ų

Experimental Properties

  • PSA: 3.24
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